(4-(Hydroxymethyl)piperidin-1-yl)(phenyl)methanone

• IUPAC Name: [4-(hydroxymethyl)piperidin-1-yl]-phenylmethanone
• InChI: InChI=1S/C13H17NO2/c15-10-11-6-8-14(9-7-11)13(16)12-4-2-1-3-5-12/h1-5,11,15H,6-10H2
• InChI Key: RLTIVBMLQJFUOB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)C(=O)C2=CC=CC=C2
• Molecular Formula: C13H17NO2
• DSSTOX Substance ID: DTXSID60437535
• Molecular Weight: 219.28 g/mol
• CAS No.: 19980-00-8

Description

(4-(Hydroxymethyl)piperidin-1-yl)(phenyl)methanone is an organic compound with the molecular formula C13H17NO2 and a molecular weight of 219.2796 g/mol It features a piperidine ring substituted with a hydroxymethyl group and a phenylmethanone moiety

Scientific Research Applications

(4-(Hydroxymethyl)piperidin-1-yl)(phenyl)methanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

Target of Action

It is known that alkylaminophenol compounds, which include this molecule, have been used frequently in cancer treatment . They are biologically active compounds used as pharmaceutical ingredients .

Mode of Action

Alkylaminophenol compounds, which include this molecule, are known to have antiproliferative action against cancer cells . This suggests that they may interact with cellular targets to inhibit cell proliferation, a key characteristic of cancer cells.

Biochemical Pathways

Given its potential antiproliferative effects, it may influence pathways related to cell cycle regulation and apoptosis .

Pharmacokinetics

The molecule’s structural properties and quantum chemical calculations have been studied , which could provide insights into its pharmacokinetic properties.

Result of Action

Given its potential antiproliferative effects, it may lead to the inhibition of cell proliferation, which is a key characteristic of cancer cells .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-(Hydroxymethyl)piperidin-1-yl)(phenyl)methanone typically involves the reaction of piperidine derivatives with benzoyl chloride under controlled conditions. The reaction mixture is stirred for an extended period, followed by sequential washing with hydrochloric acid and sodium carbonate solutions. The product is then dried and concentrated to yield the desired compound .

Industrial Production Methods: Industrial production methods for this compound are not widely documented. the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions: (4-(Hydroxymethyl)piperidin-1-yl)(phenyl)methanone undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The carbonyl group in the phenylmethanone moiety can be reduced to form alcohols.

Substitution: The hydroxymethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be employed under basic conditions.

Major Products:

Oxidation: Formation of benzoyl derivatives.

Reduction: Formation of phenylmethanol derivatives.

Substitution: Formation of substituted piperidine derivatives.

Comparison with Similar Compounds

• (4-(Hydroxymethyl)piperidin-1-yl)(phenyl)methanol
• (4-(Hydroxymethyl)piperidin-1-yl)(phenyl)carboxylic acid
• (4-(Hydroxymethyl)piperidin-1-yl)(phenyl)amine

Comparison: (4-(Hydroxymethyl)piperidin-1-yl)(phenyl)methanone is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Compared to its analogs, it offers a balance of hydrophilic and hydrophobic properties, making it versatile for various applications.

Synthesis routes and methods I

Procedure details

To a solution of 2 g of 1-benzoylisonipecotic acid (Step A) in 50 mL THF at 0° C. were added 1.47 g of triethylamine and 1.99 g of isobutyl chloroformate. The reaction was stirred for 1 h at 0° C. To a solution of 1.10 g of sodium borohydride in 30 mL DMF at 0° C. was slowly added the above THF mixture. The reaction was again stirred for 1 h at 0° C. Water (80 mL) was slowly added to the reaction and the mixture was extracted 5×80 mL ethyl acetate and the combined organic layers were dried over magnesium sulfate. The solvent was then evaporated under reduced pressure. The residue was purified by flash chromatography with 1:1 hexane : ethyl acetate followed by hexane : ethyl acetate: methanol, 50:50:5 to give 1.865 g of the title compound.

Synthesis routes and methods II

Procedure details

10.4 g (0.04 mol) of ethyl 1-benzoyl-4-piperidine-carboxylate were dissolved in 90 ml of THF and treated with a solution of 0.871 g (0.04 mol) of lithium borate in 20 ml of THF. 0.45 ml (0.004 mol) of trimethyl borate was added and the mixture was stirred at room temperature for 60 hrs. The reaction mixture was treated with water and stirred for 1.5 hrs. The mixture was extracted with ethyl acetate and the organic phase was washed with water and saturated sodium chloride solution and dried over sodium sulfate. The residue was chromatographed on silica gel with ethyl acetate/hexane (1:1). 7.8 g (90%) of 1-benzoyl-4-hydroxymethyl-piperidine were obtained as white crystals; m.p. 84°-87°.

Synthesis routes and methods III

Procedure details

A solution of lithium borohydride in tetrahydrofuran (2 M, 0.95 mL, 1.9 mmol) was added dropwise to a solution of ethyl 1-benzoylpiperidine-4-carboxylate (1 g, 3.8 mmol) in tetrahydrofuran (10 mL) with stirring under a nitrogen atmosphere. The reaction mixture was stirred for 18 h, poured onto water and extracted three times with ethyl acetate. The combined organic layers were dried over magnesium sulfate, filtered and concentrated in vacuo. Column chromatography (ethylacetate) afforded 1-benzoyl-4-hydroxymethylpiperidine, a solid (522 mg, Rf =0.14): m.p. 85°-87° C.; 'H-NMR (CDCl3, 200 MHz): 7.45-7.35 (m, 5H), 4.8-4.6 (m, 1H), 3.9-3.7 (m, 1H), 3.5 (br s, 2H), 3.2-3.6 (m, 3H), 2.25 (br s, 1H), 2.0-1.6 (m, 3H), 1.4-1.0 (m, 2H); HRMS: Calcd. for C13H17NO2 :219.1259; Found: 19.1245.